Cas no 1580547-45-0 ((Ir[p-Fppy]2(bpy))PF6)

• Product Name: (Ir[p-Fppy]2(bpy))PF6
• CAS No: 1580547-45-0
• MF: C₃₂H₂₂F₈IrN₄P
• MW: 837.7218708992
• MDL: MFCD32858268
• CID: 4671085
• PubChem ID: 132274319
• Update Time: 2025-06-19

(Ir[p-Fppy]2(bpy))PF6 Chemical and Physical Properties

Names and Identifiers

• (2,2'-Bipyridyl)bis[2-(4-fluorophenyl)pyridine]iridium(III) hexafluorophosphate
• (2,2'-Bipyridyl)bis[2-(4-fluorophenyl)pyridine]iridium(III)hexafluorophosphate
• 1580547-45-0
• (2,2'-bipyridyl) bis [2- (4-fluorophenyl) pyridine] iridium (III) hexafluorophosphate
• 2-(4-fluorophenyl)pyridine;iridium(3+);2-pyridin-2-ylpyridine;trihexafluorophosphate
• iridium(3+) bis(2-(4-fluorophenyl)pyridine) bipyridyl trihexafluorophosphate
• D80597
• (Ir[p-Fppy]2(bpy))PF6

• MDL： MFCD32858268
• Inchi： 1S/2C11H7FN.C10H8N2.F5P.FH.Ir/c2*12-10-6-4-9(5-7-10)11-3-1-2-8-13-11;1-3-7-11-9(5-1)10-6-2-4-8-12-10;1-6(2,3,4)5;;/h2*1-4,6-8H;1-8H;;1H;/q;;;;;+7/p-1
• InChI Key： MRLWULFHPJSSJE-UHFFFAOYSA-M
• SMILES： FC1C=C2C(C3=[N+]([Ir+3]452([N+]2=C(C=CC=C2)C2=[N+]4C=CC=C2)[N+]2=C(C=CC=C2)C2C5=CC(=CC=2)F)C=CC=C3)=CC=1.FP(F)(F)(F)F.[F-]

Computed Properties

• Exact Mass: 1130.05237g/mol
• Monoisotopic Mass: 1130.05237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 60
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų

Additional information on (Ir[p-Fppy]2(bpy))PF6

Comprehensive Overview of Ir[p-Fppy]2(bpy)PF6 (CAS No. 1580547-45-0): Properties, Applications, and Innovations

The compound Ir[p-Fppy]2(bpy)PF6 (CAS No. 1580547-45-0) is a highly specialized iridium(III)-based complex that has garnered significant attention in the fields of organic electronics, photocatalysis, and luminescent materials. Its unique molecular structure, combining a fluorinated phenylpyridine (p-Fppy) ligand with a bipyridine (bpy) ligand, enables exceptional photophysical properties, including high quantum yield and thermal stability. These characteristics make it a preferred choice for advanced applications such as OLEDs (Organic Light-Emitting Diodes), sensors, and light-harvesting systems.

In recent years, the demand for efficient luminescent materials has surged, driven by the rapid growth of display technologies and renewable energy solutions. Researchers and engineers frequently search for terms like "high-performance iridium complexes", "OLED emitter materials", and "photocatalytic iridium compounds" to identify cutting-edge solutions. Ir[p-Fppy]2(bpy)PF6 stands out due to its tunable emission spectra, which can be tailored for specific wavelengths, making it ideal for full-color displays and biomedical imaging.

The synthesis of Ir[p-Fppy]2(bpy)PF6 involves a meticulous coordination chemistry process, ensuring high purity and reproducibility. Its PF6 counterion enhances solubility in polar solvents, facilitating its integration into thin-film deposition techniques like spin-coating and vacuum sublimation. This adaptability aligns with the industry's shift toward solution-processable OLEDs, a topic frequently explored in materials science forums and patent filings.

Beyond optoelectronics, Ir[p-Fppy]2(bpy)PF6 has shown promise in artificial photosynthesis and solar fuel generation. Its ability to act as a photosensitizer in visible-light-driven reactions addresses the global push for sustainable energy. Queries such as "iridium complexes for solar cells" and "photocatalytic water splitting" reflect the growing interest in this application. The compound's long-lived excited states and redox stability further enhance its utility in energy conversion systems.

From a commercial perspective, Ir[p-Fppy]2(bpy)PF6 is often compared to other phosphorescent emitters like Ir(ppy)3 or Pt-based complexes. Its cost-effectiveness and performance metrics are frequently debated in industry reports and academic studies. Manufacturers and R&D teams prioritize keywords such as "iridium complex suppliers" and "high-efficiency OLED materials" to source reliable compounds for prototyping and large-scale production.

In summary, Ir[p-Fppy]2(bpy)PF6 (CAS No. 1580547-45-0) represents a versatile and innovative material at the intersection of chemistry, physics, and engineering. Its applications span from next-generation displays to green energy technologies, making it a focal point for both academic research and industrial development. As the demand for advanced functional materials grows, this compound is poised to play a pivotal role in shaping future technologies.